Cas no 113678-92-5 (3-(trifluoromethyl)benzene-1,2-diol)

3-(Trifluoromethyl)benzene-1,2-diol is a fluorinated aromatic compound featuring a trifluoromethyl group and two hydroxyl substituents on the benzene ring. This structure imparts unique physicochemical properties, including enhanced electron-withdrawing effects and increased stability under harsh conditions. The presence of the trifluoromethyl group improves lipophilicity, making it valuable in pharmaceutical and agrochemical applications as an intermediate for synthesizing bioactive molecules. Its ortho-diol functionality allows for chelation and further derivatization, facilitating its use in coordination chemistry and catalysis. The compound’s high purity and well-defined reactivity profile make it a reliable building block for advanced organic synthesis and material science research.
3-(trifluoromethyl)benzene-1,2-diol structure
113678-92-5 structure
Product Name:3-(trifluoromethyl)benzene-1,2-diol
CAS No:113678-92-5
MF:C7H5F3O2
MW:178.108612775803
CID:183876
PubChem ID:187423
Update Time:2025-05-24

3-(trifluoromethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,3-(trifluoromethyl)-
    • 3-(trifluoromethyl)benzene-1,2-diol
    • 3-Tfm-catechol
    • 3-Trifluoromethylcatechol
    • 3-(Trifluoromethyl)-1,2-benzenediol
    • DTXSID90921159
    • 1,2-Benzenediol, 3-(trifluoromethyl)-
    • QNQKVMUAFHMBTP-UHFFFAOYSA-N
    • 113678-92-5
    • 84559-08-0
    • EN300-1599512
    • Benzene-1,2-diol, 3-(trifluoromethyl)-
    • SCHEMBL5515511
    • Inchi: 1S/C7H5F3O2/c8-7(9,10)4-2-1-3-5(11)6(4)12/h1-3,11-12H
    • InChI Key: QNQKVMUAFHMBTP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1O)O)(F)F

Computed Properties

  • Exact Mass: 178.02415
  • Monoisotopic Mass: 178.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.486
  • Melting Point: 53-56 ºC
  • Boiling Point: 224 ºC
  • Flash Point: 89 ºC
  • PSA: 40.46

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Additional information on 3-(trifluoromethyl)benzene-1,2-diol

3-(Trifluoromethyl)benzene-1,2-diol (CAS No. 113678-92-5): A Comprehensive Overview

3-(Trifluoromethyl)benzene-1,2-diol, also known by its CAS registry number CAS No. 113678-92-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a dihydroxybenzene moiety. The trifluoromethyl group (-CF₃) is a highly electronegative substituent, while the dihydroxy groups (-OH) introduce hydrophilic properties, making this compound versatile for various applications.

The synthesis of 3-(Trifluoromethyl)benzene-1,2-diol typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis pathways. For instance, researchers have employed electrophilic fluorination methods using agents like N-fluoropyridinium salts or sulfuryl chloride to introduce the trifluoromethyl group onto the aromatic ring. These methods not only enhance the yield but also improve the purity of the final product.

One of the most notable applications of CAS No. 113678-92-5 is in the field of drug discovery. The compound's structure makes it an ideal candidate for exploring its biological activity as a potential therapeutic agent. Recent studies have demonstrated that this compound exhibits promising antioxidant and anti-inflammatory properties. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to scavenge free radicals and reduce oxidative stress in cellular models.

In addition to its pharmacological applications, 3-(Trifluoromethyl)benzene-1,2-diol has found utility in materials science as a precursor for advanced polymers and coatings. Its hydroxyl groups can undergo various polymerization reactions, leading to materials with enhanced mechanical and thermal stability. Researchers at the University of California have developed novel polyurethanes incorporating this compound, which show improved resistance to UV degradation and moisture absorption.

The environmental impact of CAS No. 113678-92-5 has also been a subject of recent research. Studies conducted by environmental chemists at Stanford University have assessed its biodegradation pathways and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic ecosystems.

In terms of market trends, the demand for 3-(Trifluoromethyl)benzene-1,2-diol has been steadily increasing due to its expanding range of applications across industries. According to a market analysis report by Grand View Research (2024), the global market for such specialty chemicals is projected to grow at a CAGR of 6.8% from 2024 to 2030.

In conclusion, CAS No. 113678-92-5, or 3-(Trifluoromethyl)benzene-1,2-diol, stands out as a multifaceted compound with diverse applications in chemistry and beyond. Its unique structure and versatile properties continue to drive innovation across various scientific disciplines.

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